Cas no 5553-32-2 (3-[(prop-2-en-1-yl)amino]-1λ?-thiolane-1,1-dione hydrochloride)
3-[(prop-2-en-1-yl)amino]-1λ?-thiolane-1,1-dione hydrochloride is a chemically synthesized compound featuring a thiolane-1,1-dione core modified with a prop-2-en-1-ylamino substituent. The hydrochloride salt form enhances its solubility and stability, making it suitable for various research and pharmaceutical applications. The presence of the thiolane-1,1-dione moiety contributes to its potential as a versatile intermediate in organic synthesis, particularly in the development of sulfur-containing heterocycles. The prop-2-en-1-ylamino group offers reactivity for further functionalization, enabling its use in cross-coupling or polymerization reactions. This compound is of interest in medicinal chemistry due to its structural similarity to bioactive molecules, suggesting potential utility in drug discovery. Its well-defined molecular structure ensures reproducibility in experimental settings.
5553-32-2 structure
Product Name:3-[(prop-2-en-1-yl)amino]-1λ?-thiolane-1,1-dione hydrochloride
CAS No:5553-32-2
MF:C7H14ClNO2S
MW:211.70955991745
CID:375072
PubChem ID:45074742
Update Time:2025-07-02
3-[(prop-2-en-1-yl)amino]-1λ?-thiolane-1,1-dione hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(Allylamino)tetrahydrothiophene 1,1-dioxide
- 3-Thiophenamine,tetrahydro-N-2-propen-1-yl-, 1,1-dioxide, hydrochloride (1:1)
- Allyl-(1,1-dioxo-tetrahydro-1lambda*6*-thiophen-3-yl)-amine hydrochloride
- ALLYL-(1,1-DIOXO-TETRAHYDRO-1LAMBDA6-THIOPHEN-3-YL)-AMINE
- ALLYL-(1,1-DIOXO-TETRAHYDROTHIOPHEN-3-YL)-AMINE
- N-allyltetrahydrothiophen-3-amine 1,1-dioxide(SALTDATA: HCl)
- ALLYL-(1,1-DIOXO-TETRAHYDRO-1-THIOPHEN-3-YL)-AMINE
- IFLAB-BB F1294-0153
- 3-[(prop-2-en-1-yl)amino]-1λ?-thiolane-1,1-dione hydrochloride
- 3-(prop-2-en-1-ylamino)-1$l^{6}-thiolane-1,1-dione hydrochloride
- 1,1-dioxo-N-prop-2-enylthiolan-3-amine;hydrochloride
- N-Allyltetrahydro-3-thiophenamine1,1-dioxide hydrochloride
- 3-(Allylamino)tetrahydrothiophene 1,1-dioxide hydrochloride
- MFCD06799660
- CS-0453583
- BS-37965
- N-allyltetrahydro-3-thiophenamine 1,1-dioxide hydrochloride
- 3-[(prop-2-en-1-yl)amino]-1lambda6-thiolane-1,1-dione hydrochloride
- EN300-51426
- AKOS023552843
- 5553-32-2
- G29338
- N-Allyltetrahydro-3-thiophenamine 1,1-dioxide HCl
- 3-(PROP-2-EN-1-YLAMINO)-1??-THIOLANE-1,1-DIONE HYDROCHLORIDE
-
- MDL: MFCD06799660
- Inchi: 1S/C7H13NO2S.ClH/c1-2-4-8-7-3-5-11(9,10)6-7;/h2,7-8H,1,3-6H2;1H
- InChI Key: WKPLATIOZRZXOQ-UHFFFAOYSA-N
- SMILES: Cl.S1(CCC(C1)NCC=C)(=O)=O
Computed Properties
- Exact Mass: 175.06700
- Monoisotopic Mass: 211.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 227
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.6A^2
Experimental Properties
- Boiling Point: 354.6°Cat760mmHg
- Flash Point: 168.3°C
- PSA: 54.55000
- LogP: 1.42080
3-[(prop-2-en-1-yl)amino]-1λ?-thiolane-1,1-dione hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N285788-25mg |
N-Allyltetrahydro-3-thiophenamine-1,1-dioxide Hydrochloride |
5553-32-2 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N285788-50mg |
N-Allyltetrahydro-3-thiophenamine-1,1-dioxide Hydrochloride |
5553-32-2 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | N285788-250mg |
N-Allyltetrahydro-3-thiophenamine-1,1-dioxide Hydrochloride |
5553-32-2 | 250mg |
$ 80.00 | 2022-06-03 | ||
| Chemenu | CM305911-1g |
3-(Allylamino)tetrahydrothiophene 1,1-dioxide |
5553-32-2 | 95% | 1g |
$*** | 2023-05-30 | |
| eNovation Chemicals LLC | Y1263494-5g |
ALLYL-(1,1-DIOXO-TETRAHYDRO-1LAMBDA6-THIOPHEN-3-YL)-AMINE |
5553-32-2 | 95% | 5g |
$175 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1263494-10g |
ALLYL-(1,1-DIOXO-TETRAHYDRO-1LAMBDA6-THIOPHEN-3-YL)-AMINE |
5553-32-2 | 95% | 10g |
$230 | 2023-09-04 | |
| Chemenu | CM305911-1g |
3-(Allylamino)tetrahydrothiophene 1,1-dioxide |
5553-32-2 | 95% | 1g |
$317 | 2021-08-18 | |
| Enamine | EN300-51426-0.1g |
3-[(prop-2-en-1-yl)amino]-1lambda6-thiolane-1,1-dione hydrochloride |
5553-32-2 | 95% | 0.1g |
$32.0 | 2023-02-10 | |
| Enamine | EN300-51426-0.25g |
3-[(prop-2-en-1-yl)amino]-1lambda6-thiolane-1,1-dione hydrochloride |
5553-32-2 | 95% | 0.25g |
$42.0 | 2023-02-10 | |
| Enamine | EN300-51426-0.5g |
3-[(prop-2-en-1-yl)amino]-1lambda6-thiolane-1,1-dione hydrochloride |
5553-32-2 | 95% | 0.5g |
$74.0 | 2023-02-10 |
3-[(prop-2-en-1-yl)amino]-1λ?-thiolane-1,1-dione hydrochloride Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5553-32-2 (3-[(prop-2-en-1-yl)amino]-1λ?-thiolane-1,1-dione hydrochloride) Related Products
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